N-(3-(1H-imidazol-1-yl)propyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-N-(3-imidazol-1-ylpropyl)-4-methoxypyrazole-3-carboxamide
• InChI: InChI=1S/C17H18FN5O2/c1-25-15-11-23(14-5-3-13(18)4-6-14)21-16(15)17(24)20-7-2-9-22-10-8-19-12-22/h3-6,8,10-12H,2,7,9H2,1H3,(H,20,24)
• InChI Key: VQRGLBZJBZPAEI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1C(=O)NCCCN2C=CN=C2)C3=CC=C(C=C3)F
• Molecular Formula: C17H18FN5O2
• Molecular Weight: 343.36 g/mol
• CAS No.: 1170112-76-1

Description

N-(3-(1H-imidazol-1-yl)propyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C17H18FN5O2 and its molecular weight is 343.362. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Structure-Activity Relationships in Medicinal Chemistry

The structure-activity relationships (SARs) of compounds structurally similar to N-(3-(1H-imidazol-1-yl)propyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide have been explored for their potential as 5-lipoxygenase inhibitors. These studies are crucial in medicinal chemistry for optimizing the biological activity and minimizing side effects of therapeutic agents (Mano et al., 2004).

2. Anticonvulsant Activity

Research has been conducted on derivatives of this compound to assess their anticonvulsant activity. This is significant in the development of new therapeutic agents for the treatment of epilepsy and related seizure disorders (Aktürk et al., 2002).

3. Radiotracer Synthesis for Brain Imaging

Compounds like this compound have been synthesized for potential use as radiotracers in positron emission tomography (PET) to study brain receptors, indicating their importance in neuroscientific research and drug development (Katoch-Rouse & Horti, 2003).

4. Cytotoxicity Studies for Cancer Research

Derivatives of this compound have been synthesized and evaluated for cytotoxic activity against cancer cells. This research contributes to the ongoing search for new anticancer drugs (Hassan et al., 2014).

5. Chemical Synthesis and Characterization

Studies have been conducted on the synthesis and structural characterization of compounds similar to this compound. These studies are foundational in medicinal chemistry and drug design (McLaughlin et al., 2016).

6. Exploration of Novel Pharmacological Agents

Research on derivatives of this compound has led to the discovery of new pharmacological agents with potential therapeutic applications, showcasing the importance of chemical derivatives in drug discovery (Wise et al., 1987).